PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE

• CAS No.: 126850-17-7
• Molecular Formula: C8H14OS

Description

PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE is a specialized compound used primarily in ion exchange processes. It is characterized by its narrow-pore structure, which enhances its efficiency in various applications such as acidic catalysis and proton conduction . The presence of sulfonic acid (SO3H) groups on the propyl chain provides strong acidic properties, making it highly effective in ion exchange and catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE typically involves the functionalization of porous materials with sulfonic acid groups. One common method is the co-condensation approach, where thiol groups are introduced into the pore structure of a silica monolith, followed by their oxidation to sulfonic acid groups . This process involves the simultaneous removal of the template used in the synthesis, resulting in a material with a narrow pore size distribution .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis in cGMP (current Good Manufacturing Practice) facilities. The process includes the functionalization of silica monoliths with sulfonic acid groups, ensuring high purity and consistent quality. The production is carried out under controlled conditions to maintain the desired properties of the narrow-pore media.

Chemical Reactions Analysis

Types of Reactions

PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE undergoes various types of chemical reactions, including:

Oxidation: The thiol groups in the precursor material are oxidized to form sulfonic acid groups.

Substitution: The sulfonic acid groups can participate in substitution reactions, where they can be replaced by other functional groups under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents used in the synthesis include hydrogen peroxide and nitric acid.

Reaction Conditions: The reactions are typically carried out under controlled temperatures and pH to ensure the desired functionalization of the material.

Major Products

The major product formed from these reactions is the sulfonic acid-functionalized silica monolith, which exhibits enhanced ion exchange and catalytic properties .

Scientific Research Applications

PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in various organic synthesis reactions, particularly in acid-catalyzed processes.

Biology: Employed in the purification of biological molecules through ion exchange chromatography.

Medicine: Utilized in drug delivery systems where controlled release of active pharmaceutical ingredients is required.

Industry: Applied in the production of high-purity chemicals and in environmental remediation processes.

Mechanism of Action

The mechanism by which PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE exerts its effects involves the strong acidic properties of the sulfonic acid groups. These groups facilitate proton conduction and ion exchange processes by providing a high density of acidic sites . The narrow-pore structure enhances the efficiency of these processes by increasing the surface area available for interaction with target molecules .

Comparison with Similar Compounds

Similar Compounds

METHYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE: Similar in structure but with a shorter alkyl chain, leading to different physical properties.

ETHYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE: Another similar compound with an intermediate alkyl chain length.

Uniqueness

PROPYL SULFONIC ACID (SO3H) NARROW-PORE MEDIA-ION EXCHANGE is unique due to its optimal alkyl chain length, which provides a balance between hydrophobicity and hydrophilicity, enhancing its performance in various applications . The narrow-pore structure further distinguishes it by offering superior efficiency in ion exchange and catalytic processes .